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N-Methyl-1-(thiophen-2-yl)methanamine hydrochloride, identified by CAS Registry Number
7404-67-3, is a pivotal chemical intermediate recognized for its thiophene-based structure. This
moiety is of significant interest in medicinal chemistry, rendering the compound a valuable
building block for the synthesis of novel bioactive molecules, particularly those targeting
neurological disorders.[1] As researchers and drug development professionals, a thorough
understanding of the physicochemical properties of such an active pharmaceutical ingredient
(API) intermediate is not merely academic; it is the fundamental bedrock upon which rational
drug design, formulation development, and ultimately, therapeutic success are built.[2][3]

The ability of a drug candidate to be effective and safe is intrinsically linked to properties such
as its solubility, stability, and permeability.[3] This guide provides an in-depth analysis of the
core physicochemical attributes of CAS 7404-67-3. Moving beyond a simple recitation of data,
we will explore the causality behind the experimental characterization of these properties,
offering field-proven insights and robust, self-validating protocols. The objective is to equip
scientists with the necessary knowledge to effectively utilize this compound in their research
and development endeavors.
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Chemical Identity and Structure

Accurate identification is the first step in any scientific investigation. CAS 7404-67-3 is a
hydrochloride salt, a crucial detail influencing its properties, particularly solubility and
hygroscopicity.

Synonyms: Methyl-thiophen-2-yl-methylamine hydrochloride, 2-Methylaminomethylthiophene
HCI, N-Methyl(2-thienyl)methanaminium chloride[1][4][5][6] Molecular Formula: CéHaNS -
HCI[1][5][6] Molecular Weight: 163.67 g/mol [1][5][6] Appearance: White crystalline solid[1]

Caption: 2D Structure of N-Methyl-1-(thiophen-2-yl)methanamine Hydrochloride.

Core Physicochemical Properties: A Quantitative
Overview

The following table summarizes the key physicochemical data available for CAS 7404-67-3.
These values serve as the primary reference points for assessing the compound's behavior.

Property Value Source(s)
CAS Registry Number 7404-67-3 [11[71[8]
Molecular Weight 163.67 g/mol [11[5]16]
Appearance White Crystal [1]
Melting Point 188 - 200 °C [1107]
Boiling Point 170.3 °C (at 760 mmHg) [819]
Flash Point 56.8 °C [9]
Calculated logP 2.66 [9]
Calculated Polar Surface Area

(PSA) 40.27 A2 [9]
Purity =>99% [1][6]
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In-Depth Analysis of Critical Properties for Drug
Development

For drug development professionals, raw data is only the starting point. Understanding how to
measure these properties and what they imply is crucial. The following sections provide both
the "what" and the "how," grounded in authoritative analytical techniques.[10]

Solid-State Characterization: Purity, Thermal Behavior,
and Crystalline Form

The solid-state properties of an API directly impact its stability, dissolution rate, and
manufacturability.[3] For a crystalline material like CAS 7404-67-3, a precise melting point is a
strong indicator of purity.

The reported melting point range of 188-200 °C is quite broad, which could suggest the
presence of impurities or possibly different polymorphic forms.[1] A narrower range, such as
189-190 °C, provides greater confidence in the sample's purity.[7] Differential Scanning
Calorimetry (DSC) is the gold standard for this analysis as it provides not only the melting point
(onset and peak) but also the enthalpy of fusion, which can be used to detect polymorphism
and assess purity.[10]

Instrument Calibration: Calibrate the DSC instrument for temperature and enthalpy using
certified indium and zinc standards according to USP <891> guidelines.[10]

o Sample Preparation: Accurately weigh 2-5 mg of CAS 7404-67-3 into a non-hermetic
aluminum pan. Crimp the pan with a lid. Prepare an identical empty pan as a reference.

o Thermal Program: Place the sample and reference pans into the DSC cell. Equilibrate the
system at 25 °C.

o Heating Ramp: Ramp the temperature from 25 °C to 220 °C at a controlled rate of 10 °C/min
under a constant nitrogen purge (50 mL/min). The nitrogen atmosphere is crucial to prevent
oxidative degradation during heating.

» Data Analysis: Record the heat flow versus temperature. The melting point is determined as
the onset temperature of the melting endotherm. The peak of the endotherm and the
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integrated area (enthalpy of fusion) should also be reported. A sharp endotherm indicates
high purity.

Solubility Profile: The Gateway to Bioavailability

Solubility is a critical determinant of a drug's absorption and bioavailability.[2] While CAS 7404-
67-3 is noted for its solubility in various organic solvents, quantitative data in pharmaceutically
relevant media is essential.[1] As a hydrochloride salt, its aqueous solubility is expected to be
pH-dependent.

The "shake-flask" method is the most reliable technique for determining equilibrium solubility.
[11] It is imperative to assess solubility in a range of media that mimic physiological conditions
(e.g., simulated gastric and intestinal fluids) and those used in formulation (e.g., water, ethanol,
propylene glycol). The use of a constant temperature water bath is critical as solubility is highly
temperature-dependent.

Media Preparation: Prepare relevant solvents and buffers, such as Purified Water, 0.1 N HCI
(pH 1.2), Phosphate Buffer (pH 6.8), and ethanol.

o Sample Addition: Add an excess amount of CAS 7404-67-3 to a known volume (e.g., 5 mL)
of each test medium in separate glass vials. The excess solid is necessary to ensure
saturation is reached.

» Equilibration: Seal the vials and place them in a shaker bath maintained at a constant
temperature (typically 25 °C or 37 °C) for 24-48 hours. This duration is chosen to ensure
equilibrium is achieved.

o Sample Processing: After equilibration, allow the vials to stand to let the undissolved solid
settle. Carefully withdraw a sample of the supernatant using a syringe and immediately filter
it through a 0.45 um filter (e.g., PTFE or PVDF) to remove any solid particles.

» Quantification: Dilute the filtered supernatant with an appropriate mobile phase and quantify
the concentration of the dissolved compound using a validated analytical method, typically
High-Performance Liquid Chromatography (HPLC) with UV detection.

e Reporting: Express the solubility in mg/mL. The pH of the saturated aqueous solutions
should also be measured and reported.
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Lipophilicity (Partition Coefficient): Predicting
Membrane Permeability

Lipophilicity, commonly expressed as the logarithm of the partition coefficient (logP), is a
measure of a compound's distribution between an oily (n-octanol) and an aqueous phase. It is
a key predictor of a drug's ability to cross biological membranes. The calculated logP of 2.66
suggests that CAS 7404-67-3 is moderately lipophilic.[9]

For an ionizable compound like this hydrochloride salt, the distribution coefficient (LogD) is
more physiologically relevant than LogP because it is pH-dependent. The shake-flask method
at a specific pH (e.g., 7.4 to mimic blood plasma) provides the LogD value. Pre-saturating the
n-octanol and aqueous buffer phases with each other is a critical step to ensure
thermodynamic equilibrium and obtain an accurate measurement.
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Caption: Experimental workflow for LogD determination.
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Chemical Stability: Ensuring Product Integrity

The recommended storage conditions—"Keep in dark place, Inert atmosphere"—strongly
suggest potential instability.[7] A comprehensive understanding of a compound's degradation
pathways is a regulatory requirement and is essential for determining its shelf-life and
appropriate storage.

Forced degradation (or stress testing) studies are performed to intentionally degrade the API
under more extreme conditions than those used for accelerated stability testing. This helps to
identify likely degradation products and establish the intrinsic stability of the molecule. The
conditions described below (hydrolysis, oxidation, photolysis) are standard in the
pharmaceutical industry and are recommended by the International Council for Harmonisation
(ICH) guidelines.

CAS 7404-67-3 Solution

orced Degradation Conditio

S IRmDbER Photolysis
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(Basic: 0.1N NaOH, 60°C) (3% H:02, RT) ght exposure,

(Neutral: Water, 60°C) =0liel ¢ SlliEn)

Analyze all samples by a
stability-indicating HPLC method
(e.g., PDA detector)

Identify Degradants
Establish Degradation Pathway
Assess Intrinsic Stability
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Caption: Workflow for a forced degradation study.
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» Method Development: Develop a stability-indicating HPLC method capable of separating the
intact API from all potential degradation products. A photodiode array (PDA) detector is
essential for peak purity analysis.

o Acidic & Basic Hydrolysis: Prepare solutions of the API (e.g., 1 mg/mL) in 0.1 N HCl and 0.1
N NaOH. Store the solutions at an elevated temperature (e.g., 60 °C) and collect samples at
various time points (e.g., 2, 4, 8, 24 hours). Neutralize samples before injection.

o Oxidative Degradation: Prepare a solution of the API in a dilute solution of hydrogen
peroxide (e.g., 3% H2032) at room temperature. Collect and analyze samples at appropriate
time intervals.

» Photostability: Expose the solid API and a solution of the API to light providing an overall
illumination of not less than 1.2 million lux hours and an integrated near-ultraviolet energy of
not less than 200 watt hours/square meter (as per ICH Q1B guidelines). A parallel set of
samples should be wrapped in aluminum foil as dark controls.

» Analysis: Analyze all stressed samples against a non-stressed control. Quantify the
remaining APl and any degradation products. Aim for 5-20% degradation to ensure the
primary degradation pathways are observed without being overly complex.

Conclusion

The physicochemical properties of N-Methyl-1-(thiophen-2-yl)ymethanamine hydrochloride (CAS
7404-67-3) define its potential and limitations as a pharmaceutical building block. Its crystalline
nature, moderate lipophilicity, and status as a hydrochloride salt are key attributes. However,
the broad melting point range and suggested storage conditions highlight the critical need for
rigorous in-house characterization by any researcher intending to use this compound. The
protocols outlined in this guide provide a robust framework for obtaining the necessary data for
solid-state characterization, solubility, permeability prediction, and stability assessment. By
applying these methodologies, scientists can ensure data integrity, make informed decisions in
the drug development process, and unlock the full potential of this versatile chemical entity.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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o To cite this document: BenchChem. [Introduction: Bridging Structure to Function in
Pharmaceutical Development]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1297479/docs#introduction-bridging-structure-to-
function-in-pharmaceutical-development]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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